Cas no 1261571-39-4 (2-(Difluoromethoxy)-4-hydroxybenzonitrile)

• Product Name: 2-(Difluoromethoxy)-4-hydroxybenzonitrile
• CAS No: 1261571-39-4
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 4691921
• Update Time: 2025-06-08

2-(Difluoromethoxy)-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethoxy)phenol
• 2-(Difluoromethoxy)-4-hydroxybenzonitrile

• Inchi： 1S/C8H5F2NO2/c9-8(10)13-7-3-6(12)2-1-5(7)4-11/h1-3,8,12H
• InChI Key： IBVVGGNSTRGQOF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Difluoromethoxy)-4-hydroxybenzonitrile

Comprehensive Analysis of 2-(Difluoromethoxy)-4-hydroxybenzonitrile (CAS No. 1261571-39-4): Properties, Applications, and Industry Trends

The chemical compound 2-(Difluoromethoxy)-4-hydroxybenzonitrile (CAS No. 1261571-39-4) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. This difluoromethoxy-substituted benzonitrile derivative exhibits unique physicochemical properties, making it a valuable intermediate in modern synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery, this molecule has emerged as a subject of significant scientific interest due to its potential applications in bioactive molecule design.

From a structural perspective, 2-(Difluoromethoxy)-4-hydroxybenzonitrile combines a cyano group with a hydroxyl substituent and a difluoromethoxy moiety, creating a versatile scaffold for further chemical modifications. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, addressing one of the key challenges in contemporary medicinal chemistry. Researchers are particularly interested in how this fluorinated aromatic nitrile can improve the pharmacokinetic profiles of lead compounds in therapeutic development.

The synthesis of CAS 1261571-39-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. This aligns with current trends in environmentally friendly synthesis that many researchers are searching for when developing new chemical entities.

In pharmaceutical applications, 2-(Difluoromethoxy)-4-hydroxybenzonitrile serves as a crucial building block for various drug candidates. Its structural features make it particularly valuable in designing kinase inhibitors and other targeted therapies. The compound's ability to participate in diverse chemical transformations answers the frequent query about "versatile pharmaceutical intermediates" in drug discovery forums and scientific literature searches.

The agrochemical sector also benefits from derivatives of this compound, as the difluoromethoxy group can enhance the biological activity of pesticides and herbicides. This application addresses the growing need for "next-generation crop protection" solutions that combine efficacy with improved environmental profiles. The compound's potential in this field responds to numerous searches about "advanced agrochemical intermediates" and "fluorine in agriculture."

Analytical characterization of 1261571-39-4 involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Quality control protocols for this compound reflect the pharmaceutical industry's stringent standards, a topic frequently searched by quality assurance professionals. The compound's stability under various storage conditions is another area of practical interest for industrial users.

Recent patent literature reveals growing intellectual property activity surrounding 2-(Difluoromethoxy)-4-hydroxybenzonitrile derivatives, particularly in therapeutic areas like oncology and metabolic disorders. This trend corresponds with the increasing number of searches for "patented chemical intermediates" and "novel drug scaffolds" in scientific databases. The compound's modular structure allows for diverse structural modifications, making it attractive for patent strategies in drug development.

From a market perspective, the demand for high-purity fluorinated intermediates like CAS 1261571-39-4 continues to rise, driven by the expansion of the pharmaceutical and specialty chemicals sectors. Industry reports indicate particular growth in the Asia-Pacific region, reflecting global shifts in chemical manufacturing capabilities. This addresses common queries about "chemical market trends" and "fluorine compound demand" from business analysts.

Safety and handling considerations for 2-(Difluoromethoxy)-4-hydroxybenzonitrile follow standard laboratory protocols for nitrile-containing compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended, as with all fine chemicals. This information responds to frequent workplace safety inquiries in chemical processing environments.

Future research directions for this compound likely include exploration of its enantiomeric forms (if applicable) and development of more efficient synthetic routes. The scientific community's interest in "chiral fluorinated building blocks" and "flow chemistry applications" suggests potential areas for further investigation with this versatile intermediate.

In conclusion, 2-(Difluoromethoxy)-4-hydroxybenzonitrile (CAS No. 1261571-39-4) represents an important class of fluorinated aromatic compounds with wide-ranging applications in life sciences. Its unique combination of functional groups and the strategic incorporation of fluorine atoms make it a valuable tool for researchers addressing current challenges in drug discovery and crop science. As the chemical industry continues to emphasize molecular innovation and sustainable chemistry, compounds like this will undoubtedly play increasingly significant roles in scientific advancement.